![molecular formula C10H14O B6226234 [(1R,8S,9R)-bicyclo[6.1.0]non-4-yn-9-yl]methanol CAS No. 1263291-41-3](/img/no-structure.png)
[(1R,8S,9R)-bicyclo[6.1.0]non-4-yn-9-yl]methanol
Overview
Description
“[(1R,8S,9R)-bicyclo[6.1.0]non-4-yn-9-yl]methanol” is a chemical compound with the molecular formula C10H14O . It has an average mass of 150.218 Da and a monoisotopic mass of 150.104462 Da .
Synthesis Analysis
This compound is used for copper-free click chemistry . It is also known by the synonyms (1α,8α,9β)-Bicyclo[6.1.0]non-4-yne-9-methanol, endo-9-Hydroxymethylbicyclo[6.1.0]non-4-yne, and BCN-OH .Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES string [H][C@@]12C@@([H])CCC#CCC1 . This string is a line notation for encoding molecular structures and is widely used by chemical information systems .Physical And Chemical Properties Analysis
The compound is a powder with a carbon content of 79.96% and a hydrogen content of 9.39% . It is used as a linker in click chemistry reactions . The compound should be stored at a temperature of -20°C .Scientific Research Applications
- BCN-ol is widely used in bioorthogonal click reactions. Its strained alkyne functionality allows it to react selectively with azides (e.g., hyPCL32-N3) under mild conditions. This bioorthogonal chemistry enables specific labeling of biomolecules within complex biological systems .
- Researchers functionalize the primary amines of lysine residues in recombinant elastin-like proteins (ELPs) using BCN-ol. This modification enhances ELP properties, such as solubility, thermal responsiveness, and drug delivery capabilities .
- BCN-ol serves as a versatile linker for polymer conjugation. It can be incorporated into polymers, such as poly(propylene fumarate) (PPF), to create functionalized materials for drug delivery, tissue engineering, and imaging applications .
- BCN-ol, when combined with azide-functionalized probes, enables bioorthogonal labeling and three-dimensional imaging of living cells. This technique provides insights into cellular processes and interactions .
- Researchers explore BCN-ol as a component in drug delivery systems. By conjugating BCN-ol to drug carriers (e.g., nanoparticles or micelles), they achieve controlled drug release and targeted delivery .
- BCN-ol can be tethered to surfaces (e.g., glass slides, nanoparticles, or hydrogels) for bioconjugation. This facilitates the immobilization of biomolecules, such as proteins or DNA, for biosensing, diagnostics, and biochip applications .
Bioorthogonal Click Chemistry
Functionalization of Elastin-Like Proteins (ELPs)
Polymer Conjugation
Three-Dimensional Imaging of Living Cells
Drug Delivery Systems
Surface Modification and Bioconjugation
Mechanism of Action
Target of Action
The primary target of [(1R,8S,9R)-bicyclo[6.1.0]non-4-yn-9-yl]methanol is the lysine residue of proteins . This compound is used to functionalize the primary amines of the lysine residue .
Mode of Action
This compound interacts with its targets through a process known as strain-promoted copper-free azide-alkyne cycloaddition reactions . This reaction allows for the functionalization of the lysine residues of proteins .
Biochemical Pathways
The biochemical pathway affected by this compound involves the functionalization of proteins. This process is crucial for the development of responsive HA-based hydrogels with tunable properties .
Pharmacokinetics
The ADME properties of [(1R,8S,9R)-bicyclo[61Given its molecular weight of 15022 , it is likely to have good bioavailability
Result of Action
The result of the action of [(1R,8S,9R)-bicyclo[6.1.0]non-4-yn-9-yl]methanol is the creation of bioorthogonal labels on proteins . This allows for the three-dimensional imaging of living cells .
Action Environment
The action of [(1R,8S,9R)-bicyclo[6.1.0]non-4-yn-9-yl]methanol is influenced by environmental factors such as temperature. For instance, it is stored at a temperature of -20°C to maintain its stability .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound [(1R,8S,9R)-bicyclo[6.1.0]non-4-yn-9-yl]methanol involves the conversion of a suitable starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclohexene", "Bromine", "Sodium amide", "Acetylene", "Methanol" ], "Reaction": [ "Step 1: Cyclohexene is reacted with bromine to form 1,2-dibromocyclohexane.", "Step 2: 1,2-dibromocyclohexane is treated with sodium amide to form 1-bromo-1-cyclohexene.", "Step 3: 1-bromo-1-cyclohexene is reacted with acetylene in the presence of a palladium catalyst to form [(1R,8S,9R)-bicyclo[6.1.0]non-4-yn-9-yl]ene.", "Step 4: [(1R,8S,9R)-bicyclo[6.1.0]non-4-yn-9-yl]ene is then reduced with methanol in the presence of a palladium catalyst to form the desired product, [(1R,8S,9R)-bicyclo[6.1.0]non-4-yn-9-yl]methanol." ] } | |
CAS RN |
1263291-41-3 |
Product Name |
[(1R,8S,9R)-bicyclo[6.1.0]non-4-yn-9-yl]methanol |
Molecular Formula |
C10H14O |
Molecular Weight |
150.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
